Cas no 1600441-20-0 (1-[(cyclopentylamino)methyl]cyclobutan-1-ol)

• Product Name: 1-[(cyclopentylamino)methyl]cyclobutan-1-ol
• CAS No: 1600441-20-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5579621
• Update Time: 2025-10-28

1-[(cyclopentylamino)methyl]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(cyclopentylamino)methyl]cyclobutan-1-ol
• Cyclobutanol, 1-[(cyclopentylamino)methyl]-

• Inchi： 1S/C10H19NO/c12-10(6-3-7-10)8-11-9-4-1-2-5-9/h9,11-12H,1-8H2
• InChI Key： SOADJMIFMLHEFL-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCC2)(O)CCC1

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 273.7±13.0 °C(Predicted)
• pka: 14.92±0.20(Predicted)

Additional information on 1-[(cyclopentylamino)methyl]cyclobutan-1-ol

Introduction to 1-[(cyclopentylamino)methyl]cyclobutan-1-ol (CAS No. 1600441-20-0)

1-[(cyclopentylamino)methyl]cyclobutan-1-ol, with the CAS number 1600441-20-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutanol core and a cyclopentylamino substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-[(cyclopentylamino)methyl]cyclobutan-1-ol can be represented as follows: a cyclobutanol ring with a methyl group attached to one of the carbon atoms, which in turn is bonded to a cyclopentylamino group. This configuration imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its use in various scientific and medical applications.

Recent studies have explored the pharmacological properties of 1-[(cyclopentylamino)methyl]cyclobutan-1-ol. One notable area of research is its potential as an analgesic agent. Preliminary in vitro and in vivo experiments have shown that this compound exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism of action is believed to involve the modulation of ion channels and neurotransmitter systems, although further research is needed to elucidate the exact pathways involved.

In addition to its analgesic properties, 1-[(cyclopentylamino)methyl]cyclobutan-1-ol has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The safety profile of 1-[(cyclopentylamino)methyl]cyclobutan-1-ol has been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, as with any new compound, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthesis of 1-[(cyclopentylamino)methyl]cyclobutan-1-ol involves several steps, including the formation of the cyclobutanol core and the introduction of the cyclopentylamino substituent. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the reaction of a cyclobutanone derivative with an appropriate amine followed by reduction to form the final product. These synthetic methods are crucial for large-scale production and commercialization.

The potential applications of 1-[(cyclopentylamino)methyl]cyclobutan-1-ol extend beyond pain management and anti-inflammatory treatments. Researchers are also exploring its use in neurodegenerative diseases, where it may help protect neurons from damage and promote neuroregeneration. Additionally, its ability to modulate ion channels suggests potential applications in cardiovascular diseases, where ion channel dysfunction plays a critical role.

In conclusion, 1-[(cyclopentylamino)methyl]cyclobutan-1-ol (CAS No. 1600441-20-0) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and possible applications in medicine. As more data becomes available from clinical trials, this compound may become an important tool in the treatment of various diseases and conditions.